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Abstract
This application note provides a detailed protocol for the solid-phase extraction (SPE) of N-
acetylglyphosate from water samples for subsequent analysis by Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS). N-acetylglyphosate is a key metabolite of the

widely used herbicide glyphosate, and its monitoring in environmental water sources is of

significant interest. The described methods offer robust and reliable cleanup and concentration

of the analyte, enabling sensitive and accurate quantification. Protocols for three commonly

used SPE sorbents are presented: Hydrophilic-Lipophilic Balanced (HLB), Strong Anion

Exchange (SAX), and Molecularly Imprinted Polymer (MIP).

Introduction
N-acetylglyphosate is formed through the metabolism of glyphosate in some plants and

microorganisms. Due to its polarity and presence in complex aqueous matrices, a sample

preparation step is crucial to remove interferences and enrich the analyte prior to instrumental

analysis. Solid-phase extraction is a widely adopted technique for this purpose, offering high

recovery and cleaner extracts. The choice of SPE sorbent is critical and depends on the

specific characteristics of the analyte and the sample matrix. This document outlines protocols

for three effective SPE chemistries for the extraction of N-acetylglyphosate from water.
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The following table summarizes the performance of different SPE cartridges for the recovery of

N-acetylglyphosate and related compounds from various sample matrices. While specific

recovery data for N-acetylglyphosate in water is not always available, the presented data for

glyphosate and other matrices provides a strong indication of expected performance.

SPE
Cartridge
Type

Analyte Matrix Spike Level
Average
Recovery
(%)

Reference

Oasis HLB

N-

acetylglyphos

ate

Corn 20 ng/g High (>120%) [1]

Oasis HLB

N-

acetylglyphos

ate

Olive Oil 250 ng/g Low (<70%) [1]

Oasis HLB Glyphosate Soybean 5 mg/kg Not specified [2]

AFFINIMIP®

SPE

Glyphosate

Glyphosate Mineral Water 100 ng/L ~95% [3]

AFFINIMIP®

SPE

Glyphosate

AMPA Mineral Water 100 ng/L ~90% [3]

AFFINIMIP®

SPE

Glyphosate

Glyphosate Sea Water 200 ng/L 102% [3]

AFFINIMIP®

SPE

Glyphosate

AMPA Sea Water 200 ng/L 91% [3]

Strata-SAX Glyphosate Urine
0.5, 1, 5

ng/mL

79.1% -

119%
[4]

Strata-SAX AMPA Urine
0.5, 1, 5

ng/mL

79.1% -

119%
[4]
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Note: Recovery percentages can vary depending on the specific water matrix (e.g., drinking

water, groundwater, surface water) and the presence of co-contaminants. Method optimization

is recommended for each specific application.

Experimental Protocols
General Recommendations

To prevent analyte loss, use polypropylene or plastic consumables wherever possible, as

glyphosate and its metabolites can adhere to glass surfaces.[1]

The addition of EDTA to the sample can help to minimize the complexation of target

compounds with metal ions.[1][5]

Protocol 1: SPE using Hydrophilic-Lipophilic Balanced
(HLB) Cartridges
This protocol is a general method suitable for various aqueous samples.

Materials:

Oasis HLB SPE Cartridges (or equivalent)

Methanol (LC-MS grade)

Water (ultrapure)

Formic Acid

Nitrogen for evaporation

Procedure:

Cartridge Conditioning:

Pass 5 mL of methanol through the HLB cartridge.

Equilibrate the cartridge by passing 5 mL of ultrapure water. Do not allow the cartridge to

dry.
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Sample Loading:

Adjust the pH of the water sample to < 3 with formic acid.

Load the acidified water sample onto the conditioned cartridge at a slow and consistent

flow rate (approximately 1-2 mL/min).

Washing:

Wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

Drying:

Dry the cartridge under vacuum for approximately 5-10 minutes to remove residual water.

Elution:

Elute the retained analytes with 5 mL of methanol into a collection tube.

Post-Elution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40-50

°C.

Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS

analysis.

Protocol 2: SPE using Strong Anion Exchange (SAX)
Cartridges
This protocol is effective for extracting the anionic N-acetylglyphosate.

Materials:

Strata-SAX SPE Cartridges (or equivalent)

Methanol
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Deionized Water

Ammonium Acetate Buffer (25 mM, pH 6-7)

Formic Acid

Nitrogen for evaporation

Procedure:

Cartridge Conditioning:

Condition the SAX cartridge with 1 mL of methanol.

Equilibrate the cartridge with 1 mL of deionized water.

Sample Loading:

Adjust the pH of the water sample to 6-7.

Load the sample onto the conditioned cartridge.

Washing:

Wash the cartridge with 1 mL of 25 mM ammonium acetate buffer (pH 6-7).

Wash the cartridge with 1 mL of methanol.

Dry the cartridge under vacuum for 2-5 minutes.

Elution:

Elute the analyte with 1 mL of 5% formic acid in methanol.

Post-Elution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.
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Protocol 3: SPE using Molecularly Imprinted Polymer
(MIP) Cartridges
This protocol utilizes a selective polymer for the targeted extraction of glyphosate and its

metabolites.

Materials:

AFFINIMIP® SPE Glyphosate Cartridges

Methanol/Water (80/20, v/v)

Ultrapure Water

Hydrochloric Acid (0.1 M or 0.2 M)

Ammonia Solution

Nitrogen for evaporation

Procedure:

Cartridge Conditioning:

Condition the cartridge with 8 mL of methanol/water (80/20, v/v).

Equilibrate with 4 mL of ultrapure water.

Sample Loading:

Adjust the pH of the water sample to a range of 6-8 with an ammonia solution.[6]

Load the sample onto the cartridge at a flow rate of approximately 1.5 mL/min.

Washing:

Wash the cartridge with 9 mL of ultrapure water.

Elution:
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Elute the analytes with 8 mL of 0.2 M HCl in water.

Post-Elution:

Collect the eluate in a polypropylene vial.

Evaporate to dryness under vacuum at 60°C.

Reconstitute the residue in 1 mL of mobile phase, which may contain 0.8mM of EDTA-Na2

to improve chromatography.[3]

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the solid-phase extraction of N-
acetylglyphosate from water samples.
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Caption: General workflow for solid-phase extraction of N-acetylglyphosate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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